Cas no 64535-65-5 (Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine)
64535-65-5 structure
Product Name:Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine
CAS No:64535-65-5
MF:C10H10N8
MW:242.239999294281
CID:423215
PubChem ID:381315
Update Time:2025-04-19
Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine Chemical and Physical Properties
Names and Identifiers
-
- Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine
- CHEMBL221049
- NCI60_023607
- NSC667757
- DTXSID20327584
- 64535-65-5
- NSC-667757
- BDBM50195860
-
- Inchi: 1S/C10H10N8/c11-7-9(13)17-5-2-6-4(1-3(5)15-7)16-8(12)10(14)18-6/h1-2H,(H2,11,15)(H2,12,16)(H2,13,17)(H2,14,18)
- InChI Key: XNZLTAGZYFEYRE-UHFFFAOYSA-N
- SMILES: N1C(=C(N)N=C2C=C3C(=CC=12)N=C(C(N)=N3)N)N
Computed Properties
- Exact Mass: 242.1031
- Monoisotopic Mass: 242.10284235g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 156Ų
Experimental Properties
- PSA: 155.64
Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
64535-65-5 (Pyrazino[2,3-g]quinoxaline-2,3,7,8-tetramine) Related Products
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